molecular formula C15H19ClN2O4S B2869815 Benzyl (4aS,7aS)-6-chlorosulfonyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b]pyridine-1-carboxylate CAS No. 2247088-18-0

Benzyl (4aS,7aS)-6-chlorosulfonyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b]pyridine-1-carboxylate

Cat. No. B2869815
CAS RN: 2247088-18-0
M. Wt: 358.84
InChI Key: IHCMIGIDIGRLDI-UONOGXRCSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Benzyl (4aS,7aS)-6-chlorosulfonyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b]pyridine-1-carboxylate” is a complex organic compound. It is related to Benzyl 3-pyrroline-1-carboxylate, also known as N-benzyloxycarbonyl 3-pyrroline . It also shares similarities with (4aS,7aS)-6-Benzyloctahydro-1H-pyrrolo[3,4-b]pyridine .


Synthesis Analysis

The synthesis of related compounds involves the reaction of pyridine-2,3-dicarboxylic acid anhydride with benzyl amine to give N-benzyl-2,3-pyridine-dicarboxamide . Another method involves the optical resolution by enzymatic hydrolysis of the intermediate dialkyl-1-alkylcarbonylpiperidine-2,3-dicarboxylate racemate .


Molecular Structure Analysis

The molecular structure of this compound is complex, with a chlorosulfonyl group attached to a hexahydro-2H-pyrrolo[3,4-b]pyridine ring, which is further substituted with a benzyl carboxylate group .


Chemical Reactions Analysis

The compound may undergo various chemical reactions. For instance, a related compound, Benzyl 3-pyrroline-1-carboxylate, has been reported to undergo epoxidation using m-chloroperbenzoic acid .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 358.85 . More detailed physical and chemical properties would require further experimental analysis.

Scientific Research Applications

Synthetic Routes and Chemical Transformations

One research focus is the synthesis and properties of dihydropyridine derivatives, known for their calcium modulatory properties. These compounds, including variants like benzyl 4-(3-chloro-2-fluorophenyl)-2-methyl-5-oxo-4,5,6,7-tetrahydro-1H-cyclopenta[b]pyridine-3-carboxylate, exhibit a shallow-boat conformation in the dihydropyridine ring and are involved in various intermolecular interactions, suggesting their potential as calcium-channel antagonists (Linden et al., 2011).

Another area of interest is the synthesis of novel pyrrolopyridine derivatives through reactions involving lithiated carboxamides, leading to polycyclic heterocycles like pyrrolopyridines and azaspirocyclic beta-lactams. These compounds are generated via intramolecular attack on activated pyridine or quinoline rings, followed by various post-reaction modifications (Clayden et al., 2005).

Potential Pharmaceutical Applications

The development of antimicrobial agents is another significant application. For instance, novel thiazolidinones synthesized from pyridine derivatives have shown promising biological activity. These compounds, synthesized via condensation and cyclization reactions, exhibit potential as antibacterial and antifungal agents, underscoring the versatility of pyrrolopyridine scaffolds in drug development (Revanasiddappa & Subrahmanyam, 2009).

Mechanism of Action

While the exact mechanism of action for this specific compound is not clear, related pyrazolo[3,4-b]pyridine derivatives have been studied as TRK inhibitors . TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer .

Future Directions

Research into pyrazolo[3,4-b]pyridines and related compounds is ongoing, with a focus on their potential biomedical applications . Future directions could include further exploration of their synthesis, properties, and potential uses in medicine.

properties

IUPAC Name

benzyl (4aS,7aS)-6-chlorosulfonyl-3,4,4a,5,7,7a-hexahydro-2H-pyrrolo[3,4-b]pyridine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19ClN2O4S/c16-23(20,21)17-9-13-7-4-8-18(14(13)10-17)15(19)22-11-12-5-2-1-3-6-12/h1-3,5-6,13-14H,4,7-11H2/t13-,14+/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IHCMIGIDIGRLDI-UONOGXRCSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2CN(CC2N(C1)C(=O)OCC3=CC=CC=C3)S(=O)(=O)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C[C@H]2CN(C[C@H]2N(C1)C(=O)OCC3=CC=CC=C3)S(=O)(=O)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19ClN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.